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Compound of Interest

Compound Name: Glyphosate(1-)

Cat. No.: B1263146

Get Quote

For researchers, scientists, and drug development professionals engaged in the quantitative

analysis of the widely-used herbicide glyphosate, the selection of an appropriate Certified

Reference Material (CRM) is a critical step in ensuring the accuracy and reliability of

experimental data. This guide provides an objective comparison of commercially available

CRMs for glyphosate and its isotopically labeled internal standards, supported by experimental

data and detailed analytical protocols.

Comparison of Commercially Available Glyphosate
CRMs
The choice of a CRM often depends on the specific requirements of the analytical method,

including the desired format (neat solid or solution), concentration, and the level of certification.

Reputable suppliers offer a variety of glyphosate CRMs, each with its own set of specifications.

The following table summarizes key quantitative data for CRMs from prominent vendors to

facilitate an informed selection.
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Supplier
Product
Name/Num
ber

Format Purity
Certified
Concentrati
on

Notes

Sigma-

Aldrich

Glyphosate,

TraceCERT®
Neat Solid ≥99% (HPLC) -

Produced

and certified

in

accordance

with ISO/IEC

17025 and

ISO 17034.[1]

MilliporeSigm

a™

Supelco™

EPA 547

Glyphosate

Solution

Solution in

H₂O
- 1,000 µg/mL

Certified

Reference

Material

(CRM)

produced in

accordance

with ISO

17034 and

ISO/IEC

17025.[2]

LabStandard

®
Glyphosate Neat Solid - -

ISO 17034

Certified

Reference

Material.

Cambridge

Isotope

Laboratories,

Inc.

CNLM-4666-

1.2

(Glyphosate-

¹³C,¹⁵N)

100 µg/mL in

water
96% -

Isotopic

Purity: 2-¹³C,

99%; ¹⁵N,

98+%[3]

Sigma-

Aldrich

(PESTANAL

®)

90479

(Glyphosate-

¹³C,¹⁵N)

Neat solid ≥99% (HPLC) -

Isotopic

Purity: ≥99

atom% ¹³C,

≥98 atom%

¹⁵N[3]
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LGC

Standards

TRC-

G765009

(Glyphosate-

¹³C,¹⁵N)

Neat solid >95% (HPLC) -

Isotopic purity

not specified.

[3]

The Gold Standard: Stable Isotope-Labeled Internal
Standards
For achieving the highest levels of accuracy and precision in glyphosate quantification,

especially in complex matrices, the use of stable isotope-labeled (SIL) internal standards is

considered the gold standard.[4] These standards, such as Glyphosate-¹³C₂,¹⁵N, mimic the

chemical and physical properties of the native analyte, allowing for effective compensation of

matrix effects and variations during sample preparation and analysis.[4]

Internal Standard Comparison

Stable Isotope-Labeled (SIL)
(e.g., Glyphosate-¹³C₂,¹⁵N)

High Accuracy & Precision
Mimics analyte behavior

Other Internal Standards
(e.g., Deuterated Glyphosate) Variable Performance

Potential for chromatographic separation
from analyte

Click to download full resolution via product page

Caption: Logical comparison of stable isotope-labeled vs. other internal standards.

Experimental Protocols for Glyphosate Analysis
The accurate determination of glyphosate residues requires robust analytical methodologies.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely used technique

due to its high sensitivity and selectivity.[5][6][7] Below are detailed protocols for sample

preparation and LC-MS/MS analysis.
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Sample Preparation
1. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Tea Samples:[8]

Extraction: Weigh the tea sample and add an acetonitrile/water solution.

Cleanup: Utilize a dedicated adsorbent mix for green samples (QuEChERS cleanup kit).

Analysis: The final extract is analyzed by LC-MS/MS.

2. Solid-Phase Extraction (SPE) for Cereal and Water Samples:[3][7]

Extraction: Homogenize the sample and extract glyphosate.

Cleanup: Pass the extract through a polymeric SPE cartridge to remove interfering matrix

components.

Elution: Elute the analytes and reconstitute in a suitable solvent for injection.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-performance

liquid chromatography (UPLC) system coupled to a tandem mass spectrometer (MS/MS).[3]

[7]

Chromatographic Separation: Due to glyphosate's high polarity, specialized columns such as

HILIC (Hydrophilic Interaction Liquid Chromatography) or anion exchange columns are often

employed.[5] Direct analysis without derivatization is possible with modern LC-MS/MS

instruments.[7]

Mobile Phase: A common mobile phase involves a gradient of water and a volatile buffer like

ammonium carbonate at a slightly basic pH (e.g., pH 9) to ensure proper ionization of

glyphosate.[7]

Detection: Electrospray ionization (ESI) in negative ion mode is typically used for the

detection of glyphosate and its metabolites.[7] Multiple Reaction Monitoring (MRM) is

employed for quantification, providing high selectivity and sensitivity.[8]
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Caption: A typical workflow for glyphosate analysis using an internal standard.

The selection of a suitable certified reference material is a foundational step for any

quantitative analysis. For glyphosate, researchers have a choice of both neat and solution-

based CRMs, with isotopically labeled internal standards offering a robust solution for
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overcoming matrix-associated challenges. The experimental protocols outlined, particularly LC-

MS/MS, provide the sensitivity and selectivity required for accurate determination in various

sample types. Researchers should carefully consider the specific needs of their application

when choosing a CRM and analytical methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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